3-cyclopropyl-1-[1-(pyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione

• IUPAC Name: 3-cyclopropyl-1-(1-pyrimidin-2-ylpiperidin-4-yl)imidazolidine-2,4-dione
• InChI: InChI=1S/C15H19N5O2/c21-13-10-19(15(22)20(13)12-2-3-12)11-4-8-18(9-5-11)14-16-6-1-7-17-14/h1,6-7,11-12H,2-5,8-10H2
• InChI Key: AZDZAXIJALHOOI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)CN(C2=O)C3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol

Description

3-cyclopropyl-1-[1-(pyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione is a five-membered cyclic compound containing a nitrogen atom and a carbonyl group. It is a heterocyclic compound, which is a type of organic compound consisting of atoms from at least two different elements. This compound has a variety of applications in the field of scientific research, including synthesis, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

3-cyclopropyl-1-[1-(pyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione has a variety of applications in scientific research. It has been used in the synthesis of various compounds, including imidazolidinones, pyrimidines, and piperidines. It has also been used as a building block in the synthesis of various heterocyclic compounds. Additionally, it has been used in the synthesis of various bioactive compounds, such as antimicrobials, antifungals, and antivirals.

Mechanism of Action

The mechanism of action of 3-cyclopropyl-1-[1-(pyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione is not well understood. However, it is believed that this compound acts as a competitive inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is an important enzyme involved in the metabolism of folate and is essential for the synthesis of nucleotides. By inhibiting DHFR, this compound may be able to interfere with the synthesis of nucleotides, leading to a decrease in the production of DNA and RNA.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been observed to have an inhibitory effect on the enzyme dihydrofolate reductase (DHFR), which is involved in the metabolism of folate and the synthesis of nucleotides. Inhibition of DHFR may lead to a decrease in the production of DNA and RNA, which could have an effect on cell growth and proliferation. Additionally, this compound has been observed to have an inhibitory effect on the enzyme 5-alpha-reductase, which is involved in the metabolism of testosterone. Inhibition of 5-alpha-reductase may lead to a decrease in the production of testosterone, which could have an effect on reproductive function.

Advantages and Limitations for Lab Experiments

The advantages of using 3-cyclopropyl-1-[1-(pyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione in laboratory experiments include its high solubility in water, its low toxicity, and its low cost. Additionally, this compound is relatively stable and has a wide range of applications in scientific research. However, there are some limitations to using this compound in laboratory experiments. For example, it is not very stable in acidic conditions and can be easily hydrolyzed. Additionally, its mechanism of action is not well understood, which makes it difficult to predict its effects.

Future Directions

There are several potential future directions for research on 3-cyclopropyl-1-[1-(pyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione. For example, further research could be conducted to better understand its mechanism of action and the biochemical and physiological effects it has on cells. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its potential use as an antimicrobial, antifungal, or antiviral agent. Finally, research could be conducted to explore the potential synthetic applications of this compound, such as its potential use as a building block in the synthesis of various heterocyclic compounds.

Synthesis Methods

3-cyclopropyl-1-[1-(pyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione can be synthesized by a two-step process. The first step involves the condensation of 1-methyl-3-cyclopropyl-1H-imidazol-2-one with 4-chloro-2-methylpiperidine in the presence of a base, such as sodium hydroxide. The second step involves the reaction of the resulting product with pyrimidine-2-carboxaldehyde in the presence of a base, such as potassium carbonate.